Cas no 40262-68-8 (6-(Piperidin-1-yl)pyrazine-2-carboxylic acid)

• Product Name: 6-(Piperidin-1-yl)pyrazine-2-carboxylic acid
• CAS No: 40262-68-8
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 324604
• PubChem ID: 1282540
• Update Time: 2025-10-31

6-(Piperidin-1-yl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Piperidin-1-yl)pyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylicacid, 6-(1-piperidinyl)-
• 6-(1-Piperidinyl)-2-pyrazinecarboxylic acid
• 6-PIPERIDIN-1-YLPYRAZINE-2-CARBOXYLIC ACID
• 6-(1-piperidinyl) pyrazine-2-carboxylic acid
• 6-piperidin-1-yl-pyrazine-2-carboxylic acid
• 6-piperidylpyrazine-2-carboxylic acid
• SCHEMBL10367486
• DTXSID40361627
• TS-00394
• 6-PIPERIDIN-1-YLPYRAZINE-2-CARBOXYLICACID
• AKOS015155206
• 40262-68-8
• FT-0681639
• QAGSQSWSDKCMGK-UHFFFAOYSA-N

• MDL： MFCD00233272
• Inchi： 1S/C10H13N3O2/c14-10(15)8-6-11-7-9(12-8)13-4-2-1-3-5-13/h6-7H,1-5H2,(H,14,15)
• InChI Key： QAGSQSWSDKCMGK-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=N1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 207.10100
• Monoisotopic Mass: 207.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.29
• Boiling Point: 436.436°C at 760 mmHg
• Flash Point: 217.749°C
• Refractive Index: 1.589
• PSA: 66.32000
• LogP: 1.23010
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-(Piperidin-1-yl)pyrazine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(Piperidin-1-yl)pyrazine-2-carboxylic acid

Introduction to 6-(Piperidin-1-yl)pyrazine-2-carboxylic Acid (CAS No. 40262-68-8)

6-(Piperidin-1-yl)pyrazine-2-carboxylic acid, with the CAS number 40262-68-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazine ring and a piperidine moiety, making it an intriguing candidate for various biological and therapeutic applications.

The chemical structure of 6-(Piperidin-1-yl)pyrazine-2-carboxylic acid consists of a pyrazine ring with a carboxylic acid group at the 2-position and a piperidine ring attached at the 6-position. This configuration imparts specific chemical and physical properties that are crucial for its biological activities. The piperidine ring, in particular, is known for its ability to form hydrogen bonds and interact with various biological targets, enhancing the compound's potential as a drug candidate.

Recent studies have highlighted the diverse biological activities of 6-(Piperidin-1-yl)pyrazine-2-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its ability to modulate immune responses has been explored in the context of autoimmune disorders.

Beyond its anti-inflammatory properties, 6-(Piperidin-1-yl)pyrazine-2-carboxylic acid has also demonstrated antiviral activity. Research has indicated that this compound can interfere with viral replication processes, particularly in the case of RNA viruses such as influenza and hepatitis C. The mechanism of action involves inhibiting key viral enzymes, thereby reducing viral load and mitigating disease progression.

In the realm of cancer research, 6-(Piperidin-1-yl)pyrazine-2-carboxylic acid has shown promise as a potential anticancer agent. Studies have revealed that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to disrupt cell cycle progression and inhibit angiogenesis further enhances its therapeutic potential in oncology.

The pharmacokinetic properties of 6-(Piperidin-1-yl)pyrazine-2-carboxylic acid have also been extensively studied. It exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a drug candidate. Preclinical studies have demonstrated that it can be effectively absorbed from the gastrointestinal tract and distributed to target tissues. Furthermore, its low toxicity profile makes it suitable for long-term administration.

In terms of clinical development, several Phase I and II trials are currently underway to evaluate the safety and efficacy of 6-(Piperidin-1-yl)pyrazine-2-carboxylic acid. These trials are focusing on various indications, including inflammatory diseases, viral infections, and cancer. Preliminary results have been encouraging, with the compound showing promising therapeutic effects and minimal adverse events.

The synthesis of 6-(Piperidin-1-yl)pyrazine-2-carboxylic acid has been optimized to ensure high yield and purity. Common synthetic routes involve the reaction of 6-chloropyrazine-2-carboxylic acid with piperidine under controlled conditions. Advanced synthetic methods have also been developed to improve scalability and reduce production costs, making this compound more accessible for both research and commercial purposes.

In conclusion, 6-(Piperidin-1-yl)pyrazine-2-carboxylic acid (CAS No. 40262-68-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing medical treatments for a wide range of diseases.